Cas no 898418-81-0 (N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}furan-2-carboxamide)

• Product Name: N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}furan-2-carboxamide
• CAS No: 898418-81-0
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 5482661
• Update Time: 2025-05-22

N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(1,2,5,6-tetrahydro-4-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
• N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}furan-2-carboxamide

• Inchi： 1S/C16H14N2O3/c19-14-4-3-10-8-12(9-11-5-6-18(14)15(10)11)17-16(20)13-2-1-7-21-13/h1-2,7-9H,3-6H2,(H,17,20)
• InChI Key： RRAQIJWKKBBPGR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC2CCN3C=2C(=C1)CCC3=O)=O

Additional information on N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}furan-2-carboxamide

Research Brief on N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}furan-2-carboxamide (CAS: 898418-81-0)

Recent studies on the compound N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}furan-2-carboxamide (CAS: 898418-81-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tricyclic structure, has been the subject of extensive research due to its promising pharmacological properties, including its ability to modulate specific biological targets implicated in various diseases.

The primary focus of recent investigations has been on elucidating the compound's mechanism of action and its interactions with key cellular pathways. In vitro and in vivo studies have demonstrated that N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}furan-2-carboxamide exhibits high binding affinity to certain protein targets, such as kinases and receptors, which are critical in the regulation of cell proliferation and inflammation. These findings suggest its potential applicability in oncology and inflammatory disorders.

One of the most significant advancements in the research of this compound is its synthesis and optimization for improved bioavailability and metabolic stability. Recent publications have detailed innovative synthetic routes that enhance the yield and purity of the compound, addressing previous challenges in its large-scale production. Additionally, structural-activity relationship (SAR) studies have identified key modifications that enhance its therapeutic efficacy while minimizing off-target effects.

In preclinical models, N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}furan-2-carboxamide has shown promising results in reducing tumor growth and inflammatory markers, with a favorable safety profile. These outcomes have paved the way for further clinical development, with early-phase trials currently being planned to evaluate its pharmacokinetics and pharmacodynamics in human subjects.

In conclusion, the compound N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}furan-2-carboxamide (CAS: 898418-81-0) represents a significant advancement in the search for new therapeutic agents. Its unique chemical structure and demonstrated biological activity make it a compelling candidate for further research and development in the fields of oncology and inflammation. Continued studies will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.